Cas no 18956-01-9 (1-(oxan-3-yl)propan-2-one)
1-(oxan-3-yl)propan-2-one structure
Product Name:1-(oxan-3-yl)propan-2-one
CAS No:18956-01-9
MF:C8H14O2
MW:142.195562839508
CID:2921214
PubChem ID:21724343
Update Time:2023-11-24
1-(oxan-3-yl)propan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(oxan-3-yl)propan-2-one
- CID 21724343
- 2-Propanone, 1-(tetrahydro-2H-pyran-3-yl)-
-
- Inchi： 1S/C8H14O2/c1-7(9)5-8-3-2-4-10-6-8/h8H,2-6H2,1H3
- InChI Key： UIWCYXGMCFTTTC-UHFFFAOYSA-N
- SMILES： O1CCCC(CC(C)=O)C1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 120
- XLogP3: 0.5
- Topological Polar Surface Area: 26.3
Experimental Properties
- Density: 0.956±0.06 g/cm3(Predicted)
- Boiling Point: 216.5±13.0 °C(Predicted)
1-(oxan-3-yl)propan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1869404-0.05g |
1-(oxan-3-yl)propan-2-one |
18956-01-9 | 95% | 0.05g |
$212.0 | 2023-09-18 | |
| Enamine | EN300-1869404-0.1g |
1-(oxan-3-yl)propan-2-one |
18956-01-9 | 95% | 0.1g |
$317.0 | 2023-09-18 | |
| Enamine | EN300-1869404-0.25g |
1-(oxan-3-yl)propan-2-one |
18956-01-9 | 95% | 0.25g |
$452.0 | 2023-09-18 | |
| Enamine | EN300-1869404-0.5g |
1-(oxan-3-yl)propan-2-one |
18956-01-9 | 95% | 0.5g |
$713.0 | 2023-09-18 | |
| Enamine | EN300-1869404-1.0g |
1-(oxan-3-yl)propan-2-one |
18956-01-9 | 95% | 1g |
$914.0 | 2023-06-03 | |
| Enamine | EN300-1869404-2.5g |
1-(oxan-3-yl)propan-2-one |
18956-01-9 | 95% | 2.5g |
$1791.0 | 2023-09-18 | |
| Enamine | EN300-1869404-5.0g |
1-(oxan-3-yl)propan-2-one |
18956-01-9 | 95% | 5g |
$2650.0 | 2023-06-03 | |
| Enamine | EN300-1869404-10.0g |
1-(oxan-3-yl)propan-2-one |
18956-01-9 | 95% | 10g |
$3929.0 | 2023-06-03 | |
| Enamine | EN300-1869404-1g |
1-(oxan-3-yl)propan-2-one |
18956-01-9 | 95% | 1g |
$914.0 | 2023-09-18 | |
| Enamine | EN300-1869404-5g |
1-(oxan-3-yl)propan-2-one |
18956-01-9 | 95% | 5g |
$2650.0 | 2023-09-18 |
1-(oxan-3-yl)propan-2-one Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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